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Compound of Interest

Compound Name: Bicine

Cat. No.: B094160

Introduction

Bicine, also known as N,N-Bis(2-hydroxyethyl)glycine, is a zwitterionic buffering agent widely
used in biochemistry, molecular biology, and cell biology research.[1][2] As one of the "Good's
buffers," it is valued for its compatibility with biological systems, low toxicity, and a useful
buffering range between pH 7.6 and 9.0.[1][2][3] This makes it particularly suitable for protein
crystallization, enzyme reaction studies, and as a component in electrophoresis buffer systems.
This protocol provides a detailed, step-by-step method for preparing a 1M Bicine stock
solution, which can be diluted to the desired working concentration for various applications.

Quantitative Data Summary

The following table summarizes the essential quantitative information required for the

preparation of the Bicine stock solution.
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Parameter Value

Chemical Name N,N-Bis(2-hydroxyethyl)glycine
Molecular Formula CeH13NOa4

Molecular Weight 163.17 g/mol

CAS Number 150-25-4

Effective pH Range 76-9.0

Mass for 1L of 1M Solution 163.17 g

Experimental Protocol

This protocol describes the preparation of 1 liter of 1M Bicine stock solution.
Materials

« Bicine powder (high purity, 299%)

o High-purity, deionized (dH20) or Milli-Q water

e 10N Sodium Hydroxide (NaOH) for pH adjustment, if necessary
Equipment

¢ Analytical balance

e 1000 mL volumetric flask

e 1L beaker

e Magnetic stirrer and stir bar

* Weighing paper or boat

e Spatula

e pH meter (calibrated)
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o Sterile 0.22 pm filter unit

» Sterile storage bottles (amber glass recommended)

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure

» Weighing Bicine: Accurately weigh out 163.17 g of Bicine powder using an analytical
balance and place it into a 1 L beaker.

 Dissolving: Add approximately 800 mL of deionized water to the beaker. Place a magnetic
stir bar in the beaker and set it on a magnetic stirrer. Stir the solution until the Bicine powder
is completely dissolved.

e pH Adjustment (If Required): Although this is a stock solution, some protocols may require a
specific pH. For instance, to prepare a 1M Bicine solution at pH 8.26, slowly add 10N NaOH
dropwise while monitoring the pH with a calibrated pH meter until the desired pH is reached.
For a general stock, pH adjustment can be skipped and performed when making the final
working buffer.

» Final Volume Adjustment: Carefully transfer the dissolved Bicine solution into a 1000 mL
volumetric flask. Rinse the beaker with a small amount of deionized water and add the
rinsewater to the flask to ensure a complete transfer of the solute. Add deionized water to
bring the final volume to the 1 L mark.

 Sterilization: For long-term storage and to prevent microbial contamination, sterilize the
solution by passing it through a 0.22 um filter into a sterile storage bottle.

e Labeling and Storage: Clearly label the bottle with the solution name ("1M Bicine Stock
Solution"), concentration, preparation date, and your initials. Store the solution as
recommended below.

Workflow Diagram
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Caption: Visual workflow for the preparation of a 1M Bicine stock solution.

Storage and Stability

Proper storage is critical to maintain the stability and performance of the Bicine stock solution.

o Short-Term Storage: For use within several weeks, the solution can be stored at 2-8°C in a
refrigerator.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b094160?utm_src=pdf-body-img
https://www.benchchem.com/product/b094160?utm_src=pdf-body
https://www.benchchem.com/product/b094160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Long-Term Storage: For storage longer than a few months, it is recommended to aliquot the
solution into smaller, sterile tubes and store them frozen at -20°C or -80°C. This prevents
repeated freeze-thaw cycles, which can degrade the product.

e Protection from Light: To prevent potential photodegradation, store the solution in an amber
bottle or a container wrapped in aluminum foil.

o Container Sealing: Ensure the storage container is well-sealed to prevent evaporation,
contamination, and changes in concentration.

When properly stored at -20°C, the 1M Bicine stock solution can be stable for up to one year. If
stored at -80°C, stability may extend to two years. Always bring the solution to room
temperature before use if it has been refrigerated or frozen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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